Cas no 157834-89-4 (4-Isoquinolinemethanamine, N,alpha-dimethyl-)
157834-89-4 structure
Product Name:4-Isoquinolinemethanamine, N,alpha-dimethyl-
CAS No:157834-89-4
MF:C12H14N2
MW:186.252962589264
CID:2926747
Update Time:2023-08-10
4-Isoquinolinemethanamine, N,alpha-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Isoquinolinemethanamine, N,alpha-dimethyl-
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- Inchi: 1S/C12H14N2/c1-9(13-2)12-8-14-7-10-5-3-4-6-11(10)12/h3-9,13H,1-2H3
- InChI Key: CXZLOGXTSFXOOE-UHFFFAOYSA-N
- SMILES: N(C)C(C)C1C=NC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 186.116
- Monoisotopic Mass: 186.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 24.9
4-Isoquinolinemethanamine, N,alpha-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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